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Compound of Interest

Compound Name: 1-Butanol

Cat. No.: B3424512 Get Quote

Essential Safety and Handling Guide for 1-
Butanol
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Butanol. Adherence to these

procedures is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits
Proper personal protective equipment is mandatory when handling 1-Butanol to minimize

exposure and prevent injury. Below is a summary of recommended PPE and occupational

exposure limits.

Exposure Limit Value Issuing Organization

Permissible Exposure Limit

(PEL)
100 ppm (300 mg/m³) OSHA

Threshold Limit Value (TLV) 20 ppm ACGIH

Table 1: Occupational Exposure Limits for 1-Butanol
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PPE Category Specific Recommendations Standard

Eye and Face Protection

Tightly fitting safety goggles or

a face shield (minimum 8-

inch).[1]

NIOSH (US) or EN 166 (EU)

approved.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, 0.5 mm

thickness) with a breakthrough

time of >480 minutes.[3]

Gloves must be inspected

before use and disposed of

properly.[1][2]

Tested according to EN 374.[3]

Body Protection
Lab coat, flame retardant

antistatic protective clothing.[4]
-

Respiratory Protection

Use a vapor respirator if

ventilation is inadequate.[5] A

filter respirator for organic

gases and vapors is

recommended.

NIOSH (US) or EN 149 (EU)

approved.

Table 2: Recommended Personal Protective Equipment for 1-Butanol

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 1-Butanol in a well-ventilated area, preferably with local exhaust

systems.[3][6]

Ignition Sources: 1-Butanol is a flammable liquid and vapor.[3][7] Keep it away from heat,

sparks, open flames, and other ignition sources.[1][2][8] Smoking is strictly prohibited in

areas where 1-Butanol is handled or stored.[1][2][3]

Static Discharge: Take precautionary measures against static discharge.[1][3][4] Use non-

sparking tools and ensure containers and receiving equipment are grounded and bonded.[1]

[9]
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Container Management: Keep containers tightly closed in a dry, cool, and well-ventilated

place.[1][2][3] Opened containers must be carefully resealed and kept upright to prevent

leakage.[1][2]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][6] Wash hands

thoroughly after handling, before breaks, and at the end of the workday.[1][2][3]

Disposal Plan:

Waste Classification: 1-Butanol and its container must be disposed of as hazardous waste.

[3]

Disposal Method: Dispose of contents and container in accordance with local, regional,

national, and international regulations at an approved waste disposal plant.[1][3] Do not

allow the product to enter drains or sewage systems.[1][10]

Contaminated Packaging: Uncleaned packaging should be disposed of according to official

regulations.[10]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to 1-Butanol.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

[6][10] Wash the affected area with soap and

plenty of water.[1][10] If skin irritation occurs,

consult a physician.[1][3]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, holding the eyelids

open.[1][3] Remove contact lenses if present

and easy to do.[1][6] Continue rinsing and seek

immediate medical attention.[1][6]

Ingestion

Do NOT induce vomiting.[1][6] Rinse the mouth

with water.[1][3] Never give anything by mouth

to an unconscious person.[1] Seek immediate

medical attention.[1][6][10]

Table 3: First Aid Procedures for 1-Butanol Exposure

Emergency Spill Response Workflow
The following diagram outlines the procedural steps for responding to a 1-Butanol spill.
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1-Butanol Spill Occurs

Evacuate Personnel
to Safe Area

Ensure Adequate
Ventilation

Remove All Ignition
Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spillage with
Inert Absorbent Material

Collect with Non-Sparking Tools
into a Labeled Container

Dispose of as
Hazardous Waste

Decontaminate Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Butanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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